Cas no 1227598-15-3 (5,6-Di(pyridin-4-yl)nicotinaldehyde)

• Product Name: 5,6-Di(pyridin-4-yl)nicotinaldehyde
• CAS No: 1227598-15-3
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4908867
• Update Time: 2025-10-29

5,6-Di(pyridin-4-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-di(pyridin-4-yl)nicotinaldehyde
• 5,6-Di(pyridin-4-yl)nicotinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-12-9-15(13-1-5-17-6-2-13)16(19-10-12)14-3-7-18-8-4-14/h1-11H
• InChI Key： YKITZOSGEXJASE-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C2C=CN=CC=2)C(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 1.5
• Topological Polar Surface Area: 55.7

Additional information on 5,6-Di(pyridin-4-yl)nicotinaldehyde

Comprehensive Overview of 5,6-Di(pyridin-4-yl)nicotinaldehyde (CAS No. 1227598-15-3): Properties, Applications, and Research Insights

5,6-Di(pyridin-4-yl)nicotinaldehyde (CAS No. 1227598-15-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This heterocyclic aldehyde features a central nicotinaldehyde scaffold flanked by two pyridin-4-yl groups, making it a versatile building block for synthesizing complex molecular architectures. Researchers and industries are increasingly exploring its potential due to its unique electronic properties and structural adaptability.

The compound's molecular structure is characterized by its pyridine-rich framework, which contributes to its ability to participate in coordination chemistry and supramolecular interactions. This property makes it particularly valuable in designing metal-organic frameworks (MOFs) and ligands for catalysis. Recent studies highlight its role in developing photocatalytic systems and organic electronics, aligning with the growing demand for sustainable energy solutions and advanced functional materials.

In pharmaceutical research, 5,6-Di(pyridin-4-yl)nicotinaldehyde serves as a critical intermediate for constructing bioactive molecules. Its aldehyde functionality allows for facile derivatization, enabling the synthesis of schiff bases and heterocyclic hybrids with potential therapeutic applications. For instance, derivatives of this compound are being investigated for their antimicrobial and anti-inflammatory properties, addressing global health challenges such as antibiotic resistance and chronic diseases.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions have been extensively studied. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) and click chemistry protocols makes it a favorite among chemists working on high-throughput screening and combinatorial libraries. These attributes resonate with the current trend toward green chemistry and atom-efficient synthesis, as industries seek to minimize waste and reduce environmental impact.

The commercial availability of CAS No. 1227598-15-3 has also spurred innovation in material science. For example, its incorporation into luminescent materials and sensors demonstrates its utility in developing next-generation optoelectronic devices. This aligns with the surge in demand for smart materials and wearable technology, where precise molecular design is paramount.

Frequently asked questions about 5,6-Di(pyridin-4-yl)nicotinaldehyde include inquiries about its solubility (notably in polar aprotic solvents like DMF and DMSO), storage conditions (recommended under inert atmosphere at low temperatures), and scalability of its synthesis. These practical considerations are crucial for researchers aiming to integrate the compound into large-scale applications or multi-step synthetic routes.

In summary, 5,6-Di(pyridin-4-yl)nicotinaldehyde (CAS No. 1227598-15-3) represents a nexus of innovation across disciplines. Its structural versatility, functional diversity, and alignment with contemporary scientific trends—such as sustainable chemistry and precision medicine—ensure its continued relevance in cutting-edge research and industrial applications.